A facile access to [60]fullerene-fused δ-lactones: unexpected reaction pathway of benzenediazonium-2-carboxylates controlled by organic bases†
Chemical Communications Pub Date: 2009-02-04 DOI: 10.1039/B820395D
Abstract
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